Cas no 117456-86-7 ((4As,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one)

• Product Name: (4As,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
• CAS No: 117456-86-7
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 227039
• PubChem ID: 15762006
• Update Time: 2024-03-01

(4As,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-(1-methylethyl)-,(4aS,10aR)-
• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-(1-methylethyl)-,(4aS-trans)-
• Neotriptonoterpene
• Wilforol E
• (4As,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2
• 117456-86-7
• AKOS040736218
• (4aS,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
• HY-N10846
• CS-0637079
• (4As,10aR)-6-hydroxy-8-methoxy-1,1,4a-trimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one

• Inchi： 1S/C21H30O3/c1-12(2)18-15(22)11-14-13(19(18)24-6)7-8-16-20(3,4)17(23)9-10-21(14,16)5/h11-12,16,22H,7-10H2,1-6H3/t16-,21+/m0/s1
• InChI Key： TZQODEMPJPONPQ-HRAATJIYSA-N
• SMILES： O=C1CC[C@]2(C)C3C=C(C(C(C)C)=C(C=3CC[C@H]2C1(C)C)OC)O

Computed Properties

• Exact Mass: 330.21949481g/mol
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.8

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids